N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C22H23NO7S/c1-27-15-9-11-16(12-10-15)31(25,26)20(18-8-5-13-30-18)14-23-22(24)17-6-4-7-19(28-2)21(17)29-3/h4-13,20H,14H2,1-3H3,(H,23,24)
• InChI Key: DAIJWCTZAAPNJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=C(C(=CC=C2)OC)OC)C3=CC=CO3
• Molecular Formula: C22H23NO7S
• Molecular Weight: 445.5 g/mol

Description

N-(2-(furan-2-yl)-2-((4-methoxyphenyl)sulfonyl)ethyl)-2,3-dimethoxybenzamide, also known as FSBA, is a chemical compound that has been widely used in scientific research due to its unique properties. FSBA is a sulfonamide-based compound that can be synthesized using various methods.

Scientific Research Applications

Chemical Synthesis and Reactivity

The study by Li and Lundquist (1999) investigates the acid reactions of lignin models of β-5 type, which involve compounds with structural similarities to the target compound, focusing on the formation of products through various acid catalysts. This research highlights the compound's potential application in lignin model studies and its reactivity under different acidic conditions, contributing to our understanding of organic synthesis and reaction mechanisms (Li & Lundquist, 1999).

Radiolabelling and Imaging

Hamill et al. (1996) developed radiolabelled, nonpeptide angiotensin II antagonists for receptor imaging, which showcases an application in the development of diagnostic tools and the exploration of receptor-ligand interactions using compounds structurally related to the target molecule (Hamill et al., 1996).

Pharmacological Studies

Makkar and Chakraborty (2018) discovered novel furanyl derivatives from red seaweed with pharmacological activities, illustrating the potential of structurally related compounds in discovering new therapeutic agents with anti-inflammatory and antioxidative properties (Makkar & Chakraborty, 2018).

Organic Chemistry and Catalysis

Arjona et al. (1998) performed the Diels-Alder cycloaddition reaction of substituted furans, an essential method in organic synthesis that could be relevant to the synthesis or functionalization of compounds like the one , demonstrating its application in creating complex organic molecules (Arjona et al., 1998).

Anticancer Research

Romagnoli et al. (2015) synthesized 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin, showing the application of related compounds in anticancer and antiangiogenic research, indicating potential therapeutic avenues (Romagnoli et al., 2015).